molecular formula C12H13NO2 B8475611 5-(3-Methoxyphenyl)-3-oxo-pentanenitrile

5-(3-Methoxyphenyl)-3-oxo-pentanenitrile

Cat. No.: B8475611
M. Wt: 203.24 g/mol
InChI Key: FHTNPXAVWMVXNK-UHFFFAOYSA-N
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Description

5-(3-Methoxyphenyl)-3-oxo-pentanenitrile is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO2

Molecular Weight

203.24 g/mol

IUPAC Name

5-(3-methoxyphenyl)-3-oxopentanenitrile

InChI

InChI=1S/C12H13NO2/c1-15-12-4-2-3-10(9-12)5-6-11(14)7-8-13/h2-4,9H,5-7H2,1H3

InChI Key

FHTNPXAVWMVXNK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)CCC(=O)CC#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Acetonitrile (3.36 ml, 64.25 mmol, 1 eq) was added to a slurry of sodium hydride (2.57 g dispersion in mineral oil, 64.25 mmol, 1 eq) in anhydrous 1,4-dioxane (50 ml) and the mixture was stirred at room temperature for 20 mins. Methyl 3-(3-methoxyphenyl)propanoate (10.4 g, 53.54 mmol, 1 eq) in 1,4-dioxane (25 ml) was added and the reaction was refluxed for 2 h. The reaction mixture was cooled and quenched with water. The residue was dissolved in 2M HCl and extracted into ethyl acetate. The organic layer was separated, washed with 2M HCl, water and brine and dried over magnesium sulphate. Evaporation under reduced pressure gave yield to a yellow oil, which was purified by silica column chromatography, eluting with a mixture of 0-50% ethyl acetate in hexanes. Fractions containing the product were combined and evaporated to leave 5-(3-methoxyphenyl)-3-oxo-pentanenitrile (5.37 g, 49% yield).
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Synthesis routes and methods II

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